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Compound of Interest

Compound Name: 3-Phenylisoxazole

Cat. No.: B085705

3-Phenylisoxazole: Chemical Identity and
Properties

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides essential information regarding the chemical formula and
molecular weight of 3-Phenylisoxazole, a heterocyclic compound of interest in various
research and development fields, including pharmaceuticals and agrochemicals.[1]

Core Chemical Data

The fundamental chemical properties of 3-Phenylisoxazole are summarized below. This data
Is crucial for stoichiometric calculations, analytical characterization, and experimental design.

Property Value Source

PubChem[2], Chem-Impex[1],

Advanced Biochemicals[3]

Chemical Formula CoH7NO

PubChem[2], Chem-Impex[1],

Molecular Weight 145.16 g/mol ) )
Advanced Biochemicals[3]

CAS Number 1006-65-1 PubChem[2], Chem-Impex[1]
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The molecular formula, CeH7NO, precisely defines the elemental composition of the molecule,
consisting of nine carbon atoms, seven hydrogen atoms, one nitrogen atom, and one oxygen
atom.[1][2][4] The molecular weight of 145.16 g/mol is derived from the sum of the atomic
weights of these constituent atoms and is a critical parameter in quantitative chemical analysis
and synthesis.[1][2][4]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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